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Compound Name: N-methyl-D-erythro-sphingosine
Cat. No.: B11936891
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Executive Summary & Core Directives

N-methyl-D-erythro-sphingosine (N-methylsphingosine) is a bioactive sphingoid base
metabolite and a potent inhibitor of specific kinases (e.g., Protein Kinase C).[1] Like its parent
compound sphingosine, it is an amphipathic lipid with a long hydrophobic chain and a polar
headgroup containing a secondary amine.

The Three "Golden Rules" of Handling:

» Glass Only: Never store low-concentration sphingolipid solutions in plastic
(polystyrene/polypropylene) tubes.[1] The hydrophobic tail rapidly adsorbs to plastic
surfaces, causing significant concentration loss within minutes.

 Inert Atmosphere: The double bond at the C4-C5 position is susceptible to oxidative
degradation. Always purge vials with nitrogen or argon before closure.

o BSA Complexing: For aqueous biological assays, simple dilution into media will cause
precipitation. You must use a BSA-complexing protocol to maintain bioavailability.

Solubility & Preparation Guide
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Solubility Profile

Solvent System

Solubility Limit (Approx.)

Notes

Recommended. Best for stock

Ethanol (Abs.) ~25 mg/mL solutions.[1] Miscible with
media (keep <0.1% v/v).
Good for high-concentration
DMSO ~2-10 mg/mL stocks.[1] Freeze/thaw cycles
can induce precipitation.
Alternative to DMSO; toxic to
DMF ~10 mg/mL )
some cell lines.
Insoluble. Forms micelles or
Water / PBS < 0.1 mg/mL o ] )
precipitates immediately.
Good for lipid
Chloroform:MeOH > 10 mg/mL extraction/storage, not for

biological assays.

Protocol A: Preparation of Organic Stock Solution (5

mM)

Target Audience: Analytical Chemists / Cell Biologists

o Equilibrate: Allow the vial of solid N-methyl-D-erythro-sphingosine to reach room

temperature before opening to prevent water condensation.

o Dissolve: Add Ethanol (absolute) or DMSO to the vial to achieve a 5 mM concentration.

o Calculation: Molecular Weight = 313.5 g/mol (Check specific batch MW).

o Example: Dissolve 1 mg in ~638 pL of solvent.

e Homogenize: Vortex vigorously for 30 seconds. If the solution is hazy, warm slightly to 37°C

in a water bath.

 Aliquot: Transfer to amber glass vials with Teflon-lined caps.
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o Protect: Overlay with Nitrogen/Argon gas and store at -20°C.

Protocol B: Preparation of BSA-Complexed Working
Solution

Target Audience: Cell Culture Specialists Why this matters: Direct addition of ethanolic stocks
to media often results in "crash-out" precipitation, rendering the drug inactive and invisible to
the naked eye.

Prepare Vehicle: Dissolve Fatty Acid-Free (FAF) BSA in PBS or media to a final
concentration of 4 mg/mL (approx. 60 puM).

e Warm: Heat the BSA solution to 37°C.

e Dry Down (Optional but Recommended):
o Transfer the required amount of ethanolic stock (from Protocol A) to a glass tube.
o Evaporate the solvent under a nitrogen stream to create a thin film.

o Complex: Add the warm BSA solution to the lipid film.

e Sonicate: Sonicate in a water bath for 10-15 minutes at 37°C until the solution is perfectly
clear.

 Filter: Use a 0.22 um PES or Glass Fiber syringe filter (pre-wetted) if sterility is required.
Note: Nylon filters may bind lipids.

Visualization of Workflows
Figure 1: Optimal Solubilization Workflow

This diagram illustrates the critical decision points between organic storage and aqueous
delivery.
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Caption: Decision tree for solubilization. Direct dilution into aqueous media is risky for
concentrations >1 uM; BSA complexing is the gold standard for bioavailability.

Troubleshooting & FAQs
Q1: My stock solution has turned slightly yellow after 2
months at -20°C. Is it safe to use?

Status: Caution / Likely Oxidized.

e Mechanism: The double bond at C4-C5 is prone to oxidation, forming aldehydes and
degradation products that appear yellow.

e Solution: Check purity via TLC (Thin Layer Chromatography) or LC-MS.[1] If purity is <90%,
discard. To prevent this, always purge vials with inert gas (Argon/Nitrogen) before closing
and seal with Parafilm.

Q2: | diluted the drug into cell media, and the solution
looks cloudy. Can I filter it?
Status: Critical Error.

e Mechanism: The "cloudiness" is the lipid crashing out of solution into large aggregates.
Filtering this solution will remove the drug entirely, leaving you with vehicle-only media.

e Solution: Do not filter cloudy solutions. Switch to Protocol B (BSA Complexing). The BSA
acts as a carrier protein (mimicking physiological transport), keeping the lipid monomeric and
soluble.
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Q3: Can | store the BSA-complexed solution?

Status: Limited Stability.
e Guidance: BSA-lipid complexes are less stable than organic stocks.[1]
o 4°C: Stable for 24—48 hours.

o -20°C: Stable for 1-2 weeks. Avoid repeated freeze-thaw cycles, which can disrupt the
protein-lipid interaction.

Q4: Why do my IC50 values vary wildly between
experiments?

Status: Adsorption Issue.

» Root Cause: You likely used plastic reservoirs or pipette tips for serial dilutions of the low-
concentration steps.[1] Sphingolipids are "sticky."

» Solution: Perform all serial dilutions in glass vials or solvent-resistant polypropylene (low-
retention) tubes.[1] Change pipette tips at every dilution step to prevent carry-over or loss.

Storage Specifications

State Temperature Container Shelf Life

Solid Powder -20°C Amber Glass Vial 2 Years
Amber Glass (Teflon

Ethanol Stock -20°C or -80°C 3-6 Months
Cap)

DMSO Stock -20°C Amber Glass 1-3 Months

BSA Complex 4°C Sterile Polypropylene < 48 Hours

Figure 2: Degradation & Stability Logic
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Caption: Primary degradation pathways and their corresponding mitigation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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